(E)-N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE

• IUPAC Name: (E)-N-(6-methylheptan-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H31NO4/c1-14(2)8-7-9-15(3)21-19(22)11-10-16-12-17(23-4)20(25-6)18(13-16)24-5/h10-15H,7-9H2,1-6H3,(H,21,22)/b11-10+
• InChI Key: CGJRJQRPRDNBDC-ZHACJKMWSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)C=CC1=CC(=C(C(=C1)OC)OC)OC
• Isomeric SMILES: CC(C)CCCC(C)NC(=O)/C=C/C1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C20H31NO4
• Molecular Weight: 349.5 g/mol

Description

(E)-N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE is an organic compound that belongs to the class of amides This compound features a propenamide backbone with a trimethoxyphenyl group and a dimethylhexyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE typically involves the following steps:

Formation of the Propenamide Backbone: This can be achieved through the reaction of an appropriate acid chloride with an amine.

Introduction of the Trimethoxyphenyl Group: This step involves the substitution of the phenyl group with methoxy groups using reagents such as methanol and a catalyst.

Attachment of the Dimethylhexyl Group: This can be done through alkylation reactions using appropriate alkyl halides and bases.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of hydroxyl or carbonyl derivatives.

Reduction: Reduction reactions can target the amide group, converting it to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for electrophilic aromatic substitution.

Major Products

Oxidation: Hydroxylated or carbonylated derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Biology

Biochemical Studies: The compound can be used to study enzyme interactions and metabolic pathways.

Medicine

Drug Development:

Industry

Materials Science: Used in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of (E)-N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE would depend on its specific application. For instance, in medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The trimethoxyphenyl group could play a role in enhancing binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE: Lacks the (E)-configuration.

N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-BUTENAMIDE: Differs in the length of the carbon chain.

Uniqueness

The (E)-configuration of (E)-N-(1,5-DIMETHYLHEXYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE may confer unique stereochemical properties that influence its reactivity and interactions with biological targets.